tert-butyl N-[(2S)-1-[methoxy(methyl)amino]-1-oxo-3-(4-phenylmethoxyphenyl)propan-2-yl]carbamate

• Molecular Formula: C23H30N2O5
• Molecular Weight: 414.5 g/mol
• IUPAC Name: tert-butyl N-[(2S)-1-[methoxy(methyl)amino]-1-oxo-3-(4-phenylmethoxyphenyl)propan-2-yl]carbamate
• InChI: InChI=1S/C23H30N2O5/c1-23(2,3)30-22(27)24-20(21(26)25(4)28-5)15-17-11-13-19(14-12-17)29-16-18-9-7-6-8-10-18/h6-14,20H,15-16H2,1-5H3,(H,24,27)/t20-/m0/s1
• InChI Key: CDULJUABPASGCG-FQEVSTJZSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC1=CC=C(C=C1)OCC2=CC=CC=C2)C(=O)N(C)OC
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)OCC2=CC=CC=C2)C(=O)N(C)OC

Description

. This compound is utilized in various scientific research and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CIVENTICHEM CV-4039 involves multiple steps, including the formation of intermediate compounds. The specific synthetic routes and reaction conditions are proprietary to CiVentiChem and are not publicly disclosed in detail. the general approach involves the use of organic synthesis techniques to achieve the desired chemical structure.

Industrial Production Methods

CiVentiChem, an ISO-certified company, specializes in the custom manufacturing of advanced intermediates, specialty chemicals, and active pharmaceutical ingredients (APIs). The industrial production of CIVENTICHEM CV-4039 is carried out in their state-of-the-art facilities, which include multi-purpose manufacturing units capable of handling various reaction conditions and scales .

Chemical Reactions Analysis

Types of Reactions

CIVENTICHEM CV-4039 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: Substitution reactions, particularly nucleophilic substitutions, are common for modifying the chemical structure.

Common Reagents and Conditions

The reactions involving CIVENTICHEM CV-4039 typically require common organic reagents such as oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). The reaction conditions, including temperature and solvent choice, are optimized based on the desired outcome .

Major Products Formed

The major products formed from the reactions of CIVENTICHEM CV-4039 depend on the specific reaction type. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can result in various substituted analogs .

Scientific Research Applications

CIVENTICHEM CV-4039 has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Employed in biochemical studies to investigate enzyme interactions and metabolic pathways.

Medicine: Utilized in drug discovery and development, particularly in the synthesis of potential therapeutic agents.

Industry: Applied in the production of specialty chemicals and advanced intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of CIVENTICHEM CV-4039 involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biochemical effects. The exact molecular targets and pathways are subject to ongoing research and may vary depending on the specific application .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to CIVENTICHEM CV-4039 include:

• Carbamic acid derivatives with similar structural features.
• Other esters of N-[(1S)-2-(methoxymethylamino)-2-oxo-1-[[4-(phenylmethoxy)phenyl]methyl]ethyl]-.

Uniqueness

CIVENTICHEM CV-4039 is unique due to its specific chemical structure, which imparts distinct reactivity and properties. This uniqueness makes it valuable for specialized applications in research and industry .